Cas no 1189992-00-4 (3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide)

• Product Name: 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide
• CAS No: 1189992-00-4
• MF: C₁₇H₁₄Cl₂F₂N₂O₃
• MW: 406.225954532623
• CID: 1004429
• PubChem ID: 46782898
• Update Time: 2025-05-25

3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide
• B 9302-107-d3
• BY 217-d3
• BYK 20869-d3
• Daxas-d3
• Roflumilast-d3
• RofluMilast-d4
• 3-(Cyclopropyl-d4)Methoxy-N-(3,5-dichloro-4-pyridinyl)-4-(difluoroMethoxy)benzaMide
• N-(3,5-dichloropyridin-4-yl)-3-[dideuterio-(1-deuteriocyclopropyl)methoxy]-4-(difluoromethoxy)benzamide
• DTXSID70676135
• 1189992-00-4
• CS-0378052
• HY-15455S2
• 3-{[(1-~2~H)Cyclopropyl(~2~H_2_)methyl]oxy}-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
• MNDBXUUTURYVHR-YBGYDHGYSA-N
• J-004045
• DA-77524

• Inchi： 1S/C17H14Cl2F2N2O3/c18-11-6-22-7-12(19)15(11)23-16(24)10-3-4-13(26-17(20)21)14(5-10)25-8-9-1-2-9/h3-7,9,17H,1-2,8H2,(H,22,23,24)/i8D2,9D
• InChI Key： MNDBXUUTURYVHR-YBGYDHGYSA-N
• SMILES： ClC1C=NC=C(C=1NC(C1C=CC(=C(C=1)OC([2H])([2H])C1([2H])CC1)OC(F)F)=O)Cl

Computed Properties

• Exact Mass: 405.05400
• Monoisotopic Mass: 405.0537843g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 158°C
• PSA: 63.68000
• LogP: 4.45280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide

Introduction to Compound with CAS No. 1189992-00-4 and Product Name: 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide

The compound with the CAS number 1189992-00-4 and the product name 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including cyclopropylmethoxy, 3,5-dichloro-4-pyridinyl, and difluoromethoxy, makes this compound a promising candidate for further investigation.

Recent research in the field of cheminformatics and drug discovery has highlighted the importance of structurally diverse molecules in identifying novel therapeutic agents. The 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide structure incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. The use of deuterated labeling (indicated by the "-d3" suffix) suggests that this compound may be used in metabolic studies to better understand its pharmacokinetic properties.

In the context of current scientific literature, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and cancer. The 3,5-dichloro-4-pyridinyl moiety is particularly noteworthy, as it is often found in molecules that exhibit potent activity against various disease states. Studies have shown that such structural motifs can interact with specific enzymes and receptors, leading to therapeutic effects. The difluoromethoxy group further enhances the compound's pharmacological profile by improving its metabolic stability and lipophilicity.

The cyclopropylmethoxy substituent is another key feature that contributes to the compound's unique chemical properties. Cyclopropyl groups are known to increase binding affinity by inducing conformational rigidity in the molecule. This rigidity can lead to more stable interactions with biological targets, making it an attractive feature in drug design. Additionally, the deuterated version (indicated by "-d3") allows researchers to study the compound's metabolism more effectively, providing valuable insights into its pharmacokinetic behavior.

Current research trends in medicinal chemistry emphasize the importance of rational drug design, where compounds are synthesized based on detailed understanding of their structural features and biological interactions. The 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide exemplifies this approach by incorporating multiple functional groups that are known to enhance pharmacological activity. The dichloro-pyridine moiety is particularly interesting, as it has been shown to interact with a variety of biological targets, including kinases and transcription factors.

The difluoromethoxy group is another critical component of this compound. Fluoro substituents are widely used in pharmaceuticals due to their ability to improve metabolic stability and binding affinity. In particular, difluoromethoxy groups have been shown to enhance the activity of certain drug candidates by increasing their lipophilicity and reducing their susceptibility to enzymatic degradation. These properties make this compound a promising candidate for further development in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. The 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide has been subjected to virtual screening using various computational methods to identify potential binding interactions with biological targets. These studies have revealed that the compound may have significant activity against enzymes involved in inflammation and cancer pathways.

In conclusion, the compound with CAS number 1189992-00-4 and product name 3-(Cyclopropylmethoxy-d3)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide represents a promising candidate for further investigation in pharmaceutical research. Its complex structural features and multiple functional groups make it a valuable tool for understanding biological pathways associated with inflammation and cancer. The use of deuterated labeling also provides opportunities for detailed metabolic studies, which are crucial for optimizing drug candidates for clinical use.